1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene

• IUPAC Name: 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene
• InChI: InChI=1S/C17H19ClO3/c1-12-4-7-16(17(10-12)19-3)21-9-8-20-14-5-6-15(18)13(2)11-14/h4-7,10-11H,8-9H2,1-3H3
• InChI Key: OIEMIDCMEYHRPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOC2=CC(=C(C=C2)Cl)C)OC
• Molecular Formula: C17H19ClO3
• Molecular Weight: 306.8 g/mol

Description

1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene, also known as Bisoprolol, is a beta-blocker medication that is commonly used to treat hypertension, angina, and heart failure. Bisoprolol is a synthetic compound that belongs to the class of selective beta-1 adrenergic receptor blockers.

Mechanism of Action

1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene selectively blocks beta-1 adrenergic receptors in the heart, which reduces the effects of the sympathetic nervous system on the heart. This leads to a reduction in heart rate, myocardial contractility, and cardiac output. 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene also reduces the renin-angiotensin-aldosterone system activity, which leads to a decrease in blood pressure.
Biochemical and Physiological Effects:
1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene has been shown to have several biochemical and physiological effects. It reduces the activity of the sympathetic nervous system, which leads to a decrease in heart rate, myocardial contractility, and cardiac output. 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene also reduces the renin-angiotensin-aldosterone system activity, which leads to a decrease in blood pressure. Additionally, 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic effects on cardiovascular diseases.

Advantages and Limitations for Lab Experiments

1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene has several advantages for lab experiments. It is a well-studied compound with established pharmacological effects on the cardiovascular system. It is also readily available and can be easily synthesized in the lab. However, 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene also has some limitations for lab experiments. It is a synthetic compound that may not accurately reflect the physiological effects of endogenous beta-blockers. Additionally, 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene may have off-target effects on other beta-adrenergic receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene. One potential direction is the investigation of its effects on other physiological systems, such as the respiratory and immune systems. Another direction is the study of 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene in combination with other medications for the treatment of cardiovascular diseases. Additionally, the development of new synthetic analogs of 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene may lead to the discovery of more potent and selective beta-blockers for the treatment of hypertension, angina, and heart failure.
Conclusion:
In conclusion, 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene is a synthetic compound that belongs to the class of selective beta-1 adrenergic receptor blockers. It has been extensively studied for its therapeutic effects on cardiovascular diseases, including hypertension, angina, and heart failure. 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene selectively blocks beta-1 adrenergic receptors in the heart, which reduces the effects of the sympathetic nervous system on the heart. 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene, including investigations of its effects on other physiological systems and the development of new synthetic analogs.

Synthesis Methods

1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene can be synthesized by reacting 1-(4-chlorophenyl)-2-(2-methoxy-4-methylphenoxy)ethylamine with 2-methyl-2-propanol in the presence of an acid catalyst. The resulting product is then treated with hydrochloric acid to form 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene.

Scientific Research Applications

1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene has been extensively studied for its therapeutic effects on cardiovascular diseases. It has been shown to reduce blood pressure, heart rate, and myocardial oxygen demand, which can help in the treatment of hypertension, angina, and heart failure. 1-chloro-4-[2-(2-methoxy-4-methylphenoxy)ethoxy]-2-methylbenzene has also been studied for its potential use in the prevention of cardiovascular events in patients with a history of heart failure.